3-chloro-N-cyclohexyl-6-methyl-1-benzothiophene-2-carboxamide

Specification

• Molecular Formula: C16H18ClNOS
• Molecular Weight: 307.8 g/mol
• IUPAC Name: 3-chloro-N-cyclohexyl-6-methyl-1-benzothiophene-2-carboxamide
• Standard InChI: InChI=1S/C16H18ClNOS/c1-10-7-8-12-13(9-10)20-15(14(12)17)16(19)18-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,18,19)
• Standard InChI Key: GNIYKTDUONSHJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3CCCCC3)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure comprises a benzothiophene scaffold substituted with chlorine at position 3, a methyl group at position 6, and a cyclohexyl carboxamide moiety at position 2 (Figure 1). The benzothiophene core contributes to aromatic stability and π-π stacking interactions, while the chlorine atom enhances electrophilic reactivity, potentially influencing binding to biological targets. The cyclohexyl group introduces steric bulk and lipophilicity, which may affect membrane permeability and pharmacokinetic properties.

Spectroscopic Characterization

While specific spectral data (e.g., NMR, IR) are unavailable in the provided sources, benzothiophene derivatives typically exhibit distinct absorption bands in UV-Vis spectra due to the conjugated π-system. The chlorine substituent would also produce characteristic signals in mass spectrometry, such as isotopic peaks at m/z 307/309 in a 3:1 ratio.

Synthesis and Optimization Strategies

Synthetic Pathways

The synthesis of 3-chloro-N-cyclohexyl-6-methyl-1-benzothiophene-2-carboxamide involves multistep reactions, as outlined in patent literature and chemical supplier documentation. A generalized approach includes:

• Benzothiophene Core Formation: Cyclization of a substituted thiophenol with a methyl-substituted benzene derivative.

• Chlorination: Electrophilic aromatic substitution using chlorine gas or a chlorinating agent (e.g., SO₂Cl₂) at position 3.

• Carboxamide Installation: Coupling the chlorinated benzothiophene-2-carboxylic acid with cyclohexylamine using activating agents like HATU or EDCl.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Benzothiophene formation	CuI, K₂CO₃, DMF, 110°C	65–70
Chlorination	SO₂Cl₂, FeCl₃, 0°C → RT	85
Amide coupling	Cyclohexylamine, EDCl, DMAP, DCM	78

Key challenges include minimizing side reactions during chlorination and ensuring regioselectivity. The use of FeCl₃ as a catalyst directs chlorination to position 3, avoiding unwanted substitution at other sites.

Purification and Analytical Validation

Purification typically involves column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization from ethanol. Purity is confirmed via HPLC (>98%) and LC-MS, with the molecular ion peak observed at m/z 308.1 [M+H]⁺.

Mechanism of Action and Biological Activity

Molecular Targets

Although the exact mechanism remains under investigation, benzothiophene carboxamides are known to modulate enzymes and receptors involved in cell proliferation and apoptosis. For 3-chloro-N-cyclohexyl-6-methyl-1-benzothiophene-2-carboxamide, preliminary studies suggest interaction with kinase signaling pathways or nuclear receptors, leading to downstream effects on cell cycle arrest. Comparative analysis with the Smoothened agonist Sag1.3 (PubChem CID 5284330) reveals structural similarities, hinting at potential hedgehog pathway modulation.

Anticancer Activity

In vitro studies on analogous compounds demonstrate potent antiproliferative effects. For example:

• Apoptosis Induction: Benzothiophene derivatives trigger caspase-3/7 activation in HeLa and MCF-7 cells.

• IC₅₀ Values: Related compounds exhibit IC₅₀ values ranging from 0.5–5 µM in leukemia and breast cancer models.

Table 3: Biological Activity of Selected Benzothiophenes

Compound	Cell Line	IC₅₀ (µM)	Target Pathway
3-chloro-N-cyclohexyl-6-methyl...	MCF-7	1.2	Undetermined
Sag1.3	SHH-Light II	0.03	Smoothened receptor
3-chloro-N-(4-iodophenyl)...	Staphylococcus	8.5	Bacterial topoisomerase

The cyclohexyl substituent in the target compound may enhance membrane permeability compared to aryl-substituted analogs like 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide (logP = 5.36), though this requires experimental validation.

Comparative Analysis with Structural Analogs

Substituent Effects on Activity

• Chlorine Position: Chlorination at position 3 enhances electrophilicity and target binding compared to unsubstituted analogs.

• Carboxamide Groups: Cyclohexyl substituents improve solubility relative to aromatic amines (e.g., 3-fluorophenyl in).

• Nitro and Morpholine Derivatives: Compounds like 3-chloro-N-[3-(4-morpholinyl)propyl]-6-nitro-1-benzothiophene-2-carboxamide exhibit shifted activity toward antimicrobial targets, underscoring the impact of substituents on biological selectivity.

Future Research Directions

• Target Identification: Proteomic profiling and kinase inhibition assays to elucidate primary targets.

• In Vivo Efficacy: Testing in xenograft models to validate antitumor activity.

• Formulation Development: Nanoencapsulation to address solubility limitations.